Cas no 859855-53-1 (3-Amino-4-fluorobenzonitrile)

3-Amino-4-fluorobenzonitrile structure

Product Name:3-Amino-4-fluorobenzonitrile

CAS No:859855-53-1

MF:C₇H₅FN₂

MW:136.126404523849

MDL:MFCD07787428

CID:69050

PubChem ID:15251694

Update Time:2025-09-22

3-Amino-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-fluorobenzonitrile
- 3-amino-4-chloro-benzonitrile
- 3-amino-4-fluorobenzenecarbonitrile
- 3-Amino-4-fluoro-benzonitrile
- 5-Cyano-2-fluoroaniline
- 3-Amino-4-fluorobenzonitrile (ACI)
- BBL100282
- BHMZMZOMQYFFQL-UHFFFAOYSA-N
- CL8179
- EN300-221498
- CS-W017764
- SB75424
- SCHEMBL568906
- Z1203583147
- SY011566
- DTXSID10570481
- AC-2315
- 3-Amino-4-fluoro benzonitrile
- J-511613
- DB-006329
- 3-amino-4-fluorobenzonitrile, AldrichCPR
- 859855-53-1
- PS-9114
- STL553849
- AKOS005257292
- MFCD07787428
- MDL： MFCD07787428
- Inchi： 1S/C7H5FN2/c8-6-2-1-5(4-9)3-7(6)10/h1-3H,10H2
- InChI Key： BHMZMZOMQYFFQL-UHFFFAOYSA-N
- SMILES： N#CC1C=C(N)C(F)=CC=1

Computed Properties

Exact Mass: 136.04400
Monoisotopic Mass: 136.04367633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Color/Form: No data available
Density: 1.25
Melting Point: No data available
Boiling Point: 279.1±20.0 °C at 760 mmHg
Flash Point: 122.6℃
Refractive Index: 1.56
PSA: 49.81000
LogP: 1.86078

3-Amino-4-fluorobenzonitrile Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
HazardClass：6.1
Storage Condition：Store at 4°C,-4At ℃Store…Better

3-Amino-4-fluorobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Amino-4-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	074435-5g	3-Amino-4-fluorobenzonitrile	859855-53-1	95+%	5g	1201CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	074435-25g	3-Amino-4-fluorobenzonitrile	859855-53-1	95+%	25g	3754CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	074435-1g	3-Amino-4-fluorobenzonitrile	859855-53-1	95+%	1g	519CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SS062-1g	3-Amino-4-fluorobenzonitrile	859855-53-1	98%	1g	78.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SS062-25g	3-Amino-4-fluorobenzonitrile	859855-53-1	98%	25g	1003CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SS062-5g	3-Amino-4-fluorobenzonitrile	859855-53-1	98%	5g	247.0CNY	2021-07-13
Chemenu	CM118312-25g	3-Amino-4-fluorobenzonitrile	859855-53-1	95+%	25g	$126	2021-06-17
Chemenu	CM118312-100g	3-Amino-4-fluorobenzonitrile	859855-53-1	95+%	100g	$409	2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A124017-1g	3-Amino-4-fluorobenzonitrile	859855-53-1	98%	1g	¥39.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A124017-25g	3-Amino-4-fluorobenzonitrile	859855-53-1	98%	25g	¥505.90	2023-09-04

3-Amino-4-fluorobenzonitrile Production Method

Production Method 1

939-80-0

859855-53-1

Reaction Conditions

1.1 Reagents: Potassium fluoride Solvents: Acetic acid , Dimethyl sulfoxide ; rt → reflux; reflux → 90 °C; 24 h, 90 °C
1.2 Reagents: Water ; cooled
2.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 5 min, rt → reflux
2.2 1 h, reflux; 5 h, reflux
2.3 Reagents: Sodium carbonate , Sodium hydroxide ; pH 12

Reference

Preparation of 3,4-difluorobenzonitrile

Wang, Xiaofeng; et al, Zhongguo Yiyao Gongye Zazhi, 2008, 39(11), 814-815

Production Method 2

1009-35-4

859855-53-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 120 min, 16 bar, rt

Reference

Gas-liquid flow hydrogenation of nitroarenes: Efficient access to a pharmaceutically relevant pyrrolobenzo[1,4]diazepine scaffold

Dimitriou, Eleni; et al, Tetrahedron, 2018, 74(47), 6795-6803

Production Method 3

623-03-0

859855-53-1

Reaction Conditions

1.1 Reagents: Sulfuric acid , Fuming nitric acid Solvents: Acetic acid , Water ; 20 min, rt; 3 h, rt
1.2 Reagents: Water ; cooled
2.1 Reagents: Potassium fluoride Solvents: Acetic acid , Dimethyl sulfoxide ; rt → reflux; reflux → 90 °C; 24 h, 90 °C
2.2 Reagents: Water ; cooled
3.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 5 min, rt → reflux
3.2 1 h, reflux; 5 h, reflux
3.3 Reagents: Sodium carbonate , Sodium hydroxide ; pH 12

Reference

Preparation of 3,4-difluorobenzonitrile

Wang, Xiaofeng; et al, Zhongguo Yiyao Gongye Zazhi, 2008, 39(11), 814-815

3-Amino-4-fluorobenzonitrile Raw materials

3-Amino-4-fluorobenzonitrile Preparation Products

3-Amino-4-fluorobenzonitrile (859855-53-1)

3-Amino-4-fluorobenzonitrile Related Literature

1. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
4. Etching of glass microchips with supercritical water†

Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
5. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

859855-53-1 (3-Amino-4-fluorobenzonitrile) Related Products

Recommended suppliers

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 859855-53-1 (3-Amino-4-fluorobenzonitrile)

3-Amino-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Amino-4-fluorobenzonitrile Security Information

3-Amino-4-fluorobenzonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Amino-4-fluorobenzonitrile Pricemore >>

3-Amino-4-fluorobenzonitrile Production Method

Production Method 1

Production Method 2

Production Method 3

3-Amino-4-fluorobenzonitrile Raw materials

3-Amino-4-fluorobenzonitrile Preparation Products

3-Amino-4-fluorobenzonitrile Related Literature

Related Categories

859855-53-1 (3-Amino-4-fluorobenzonitrile) Related Products